3-Chloro-2-propoxy-benzylamine
Overview
Description
3-Chloro-2-propoxy-benzylamine is a synthetic compound that is used in a variety of scientific research applications. It is an amine-based compound, meaning it is composed of an amine group and a benzyl group. This compound has a wide range of applications in research, including its use as a catalyst, a reagent, and a reactant. It is also used as a synthetic intermediate in the production of pharmaceuticals and other compounds. In
Scientific Research Applications
Photocatalytic Electron-transfer Oxidation
3-Chloro-2-propoxy-benzylamine may not have been directly studied in the papers retrieved; however, insights into related compounds like benzylamine provide context for potential research applications. For instance, benzylamine undergoes efficient photocatalytic oxidation in the presence of molecular oxygen under specific conditions, yielding various oxidation products and contributing to the understanding of photocatalytic mechanisms in organic synthesis and environmental remediation. This process is initiated by photoinduced electron transfer, leading to the formation of radical cations and superoxide ions, indicating a pathway for the potential application of 3-Chloro-2-propoxy-benzylamine in similar photocatalytic processes (Ohkubo, Nanjo, & Fukuzumi, 2006).
Surface Passivation in Photovoltaic Cells
Benzylamine, a compound structurally related to 3-Chloro-2-propoxy-benzylamine, has been utilized for the surface passivation of perovskites, enhancing their moisture-resistance and electronic properties. This application significantly increases the efficiency and stability of photovoltaic cells, suggesting that derivatives of benzylamine, including 3-Chloro-2-propoxy-benzylamine, could be explored for similar applications in improving the performance and durability of solar energy materials (Wang et al., 2016).
properties
IUPAC Name |
(3-chloro-2-propoxyphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNO/c1-2-6-13-10-8(7-12)4-3-5-9(10)11/h3-5H,2,6-7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRYQHQDRXXVVTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=CC=C1Cl)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-propoxy-benzylamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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